Cas no 2248198-89-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate
• CAS No: 2248198-89-0
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 5958460
• PubChem ID: 165726142
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate
• EN300-6515890
• 2248198-89-0

• Inchi： 1S/C18H13NO4/c20-16-13-7-3-4-8-14(13)17(21)19(16)23-18(22)15-10-9-11-5-1-2-6-12(11)15/h1-8,15H,9-10H2/t15-/m0/s1
• InChI Key： CZQYKAXOJRIXAY-HNNXBMFYSA-N
• SMILES： O(C([C@@H]1C2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.08445790g/mol
• Monoisotopic Mass: 307.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate (CAS No. 2248198-89-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate, identified by its CAS number 2248198-89-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both dioxo and carboxylate functional groups within its structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of isoindoline derivatives in drug discovery. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate exhibits similarities to several bioactive natural products and synthetic molecules known for their pharmacological properties. The chiral center at the (1S) position adds an additional layer of complexity, which is often exploited to enhance binding affinity and selectivity in drug design. This compound’s dual functionality makes it an intriguing scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are pivotal. Advanced computational methods and spectroscopic techniques have enabled researchers to unravel the structural and electronic properties of this compound. The dioxo group, for instance, is known to participate in various redox reactions, which could be leveraged in designing molecules with specific metabolic pathways targeting capabilities. Meanwhile, the carboxylate moiety is a common pharmacophore that enhances solubility and bioavailability, critical factors in drug formulation.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate extend across multiple therapeutic areas. Preliminary investigations have suggested its efficacy in modulating enzyme activity and interacting with biological targets relevant to inflammation, cancer, and neurodegenerative diseases. The isoindoline core is particularly noteworthy for its role in several bioactive compounds that have shown promise in preclinical studies. By leveraging this scaffold, researchers aim to develop molecules that can selectively interact with disease-causing pathways without unintended side effects.

The synthesis of this compound presents unique challenges due to its intricate structure. However, recent breakthroughs in synthetic methodologies have made it more feasible to produce high-purity samples for further study. Techniques such as asymmetric catalysis and transition-metal-mediated reactions have been instrumental in achieving the desired stereochemical purity at the (1S) center. These advancements not only facilitate the production of this compound but also open doors for similar molecular architectures with tailored properties.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S)-2,3-dihydro-1H-indene-1-carboxylate. Predictive models can now forecast potential biological activities based on molecular descriptors, significantly reducing the time and resources required for experimental validation. This synergy between computational biology and traditional wet chemistry has revitalized interest in exploring novel heterocyclic compounds such as this one.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical applications. Studies on related compounds suggest that molecules with a similar structure to 2248198-89-0 exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The balance between lipophilicity and polarizability afforded by its framework ensures good membrane permeability while maintaining solubility in biological fluids. These characteristics are essential for achieving therapeutic concentrations at relevant target sites.

In conclusion, 2248198 stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and potential biological relevance position it as a cornerstone for future drug development efforts. As researchers continue to uncover new applications and refine synthetic strategies, 2248198 will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.